3-[(2,4-difluorophenyl)amino]-1-phenyl-2-propen-1-one

• IUPAC Name: (E)-3-(2,4-difluoroanilino)-1-phenylprop-2-en-1-one
• InChI: InChI=1S/C15H11F2NO/c16-12-6-7-14(13(17)10-12)18-9-8-15(19)11-4-2-1-3-5-11/h1-10,18H/b9-8+
• InChI Key: CQEFXGPJWDWGMF-CMDGGOBGSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C=CNC2=C(C=C(C=C2)F)F
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)/C=C/NC2=C(C=C(C=C2)F)F
• Molecular Formula: C15H11F2NO
• Molecular Weight: 259.25 g/mol

Description

3-[(2,4-difluorophenyl)amino]-1-phenyl-2-propen-1-one, also known as DFP-1080, is a synthetic compound that has been widely used in scientific research. This compound belongs to the class of chalcones, which are known for their diverse biological activities. DFP-1080 is a potent inhibitor of the enzyme 15-lipoxygenase, which is involved in the biosynthesis of leukotrienes, which are inflammatory mediators. We will also list future directions for research involving this compound.

Mechanism of Action

3-[(2,4-difluorophenyl)amino]-1-phenyl-2-propen-1-one inhibits the enzyme 15-lipoxygenase by binding to its active site and preventing the formation of leukotrienes. This enzyme catalyzes the conversion of arachidonic acid to 15-hydroperoxyeicosatetraenoic acid (15-HPETE), which is then converted to leukotrienes by other enzymes. By inhibiting 15-lipoxygenase, 3-[(2,4-difluorophenyl)amino]-1-phenyl-2-propen-1-one can reduce the production of leukotrienes and modulate the inflammatory response.
Biochemical and Physiological Effects:
3-[(2,4-difluorophenyl)amino]-1-phenyl-2-propen-1-one has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that 3-[(2,4-difluorophenyl)amino]-1-phenyl-2-propen-1-one can inhibit the growth and proliferation of cancer cells by inducing apoptosis and inhibiting the Akt/mTOR signaling pathway. 3-[(2,4-difluorophenyl)amino]-1-phenyl-2-propen-1-one has also been shown to modulate the inflammatory response by inhibiting the production of leukotrienes. In vivo studies have demonstrated that 3-[(2,4-difluorophenyl)amino]-1-phenyl-2-propen-1-one can reduce inflammation in animal models of asthma and other inflammatory diseases.

Advantages and Limitations for Lab Experiments

3-[(2,4-difluorophenyl)amino]-1-phenyl-2-propen-1-one has several advantages for lab experiments. It is a potent and selective inhibitor of 15-lipoxygenase, which makes it a valuable tool for studying the role of this enzyme in various biological processes. 3-[(2,4-difluorophenyl)amino]-1-phenyl-2-propen-1-one is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, there are also some limitations to using 3-[(2,4-difluorophenyl)amino]-1-phenyl-2-propen-1-one in lab experiments. It has a relatively short half-life and can be rapidly metabolized in vivo, which can limit its effectiveness in some experiments. Additionally, 3-[(2,4-difluorophenyl)amino]-1-phenyl-2-propen-1-one can be toxic at high concentrations, which can limit its use in certain applications.

Future Directions

There are several future directions for research involving 3-[(2,4-difluorophenyl)amino]-1-phenyl-2-propen-1-one. One area of interest is the development of more potent and selective inhibitors of 15-lipoxygenase. This could lead to the development of new drugs for the treatment of inflammatory diseases and cancer. Another area of interest is the study of the role of 15-lipoxygenase in other biological processes, such as lipid metabolism and neurodegenerative diseases. Finally, the use of 3-[(2,4-difluorophenyl)amino]-1-phenyl-2-propen-1-one in combination with other drugs or therapies could lead to new treatment strategies for a variety of diseases.

Scientific Research Applications

3-[(2,4-difluorophenyl)amino]-1-phenyl-2-propen-1-one has been widely used in scientific research to study the role of 15-lipoxygenase in various biological processes. This enzyme is involved in the biosynthesis of leukotrienes, which are important mediators of inflammation, asthma, and other inflammatory diseases. By inhibiting this enzyme, 3-[(2,4-difluorophenyl)amino]-1-phenyl-2-propen-1-one can modulate the inflammatory response and provide insights into the underlying mechanisms of these diseases. 3-[(2,4-difluorophenyl)amino]-1-phenyl-2-propen-1-one has also been shown to have anticancer properties, as it can induce apoptosis in cancer cells by inhibiting the Akt/mTOR signaling pathway.